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Compound of Interest

2-Amino-4,6-dichloropyrimidine-
13C2

Cat. No.: B584103

Compound Name:

An In-depth Technical Guide on 2-Amino-4,6-dichloropyrimidine and its 13C: Isotope

This guide provides a detailed overview of the molecular properties of 2-Amino-4,6-
dichloropyrimidine and its isotopically labeled form, 2-Amino-4,6-dichloropyrimidine-13Cz. The
information is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Molecular Formula and Weight

2-Amino-4,6-dichloropyrimidine is a substituted pyrimidine derivative.[1] Its chemical structure
consists of a pyrimidine ring with two chlorine atoms at positions 4 and 6, and an amino group
at position 2. The standard compound has the molecular formula C4HsCI2Ns.[1][2][3][4][5] The
molecular weight is approximately 163.99 g/mol .[2][3][4][5]

For isotopic labeling studies, the 13Cz variant is utilized. In this form, two of the four carbon
atoms in the pyrimidine ring are replaced with the stable carbon-13 isotope. Carbon-13 is a
natural, stable isotope of carbon containing six protons and seven neutrons.[6] The atomic
mass of carbon-13 is approximately 13.003354835 Da.[6] This substitution increases the
overall molecular weight of the compound.

The molecular formula for the isotopically labeled compound is represented as
[13C]2C2HsCIz2Ns. The calculated molecular weight for this labeled variant is approximately
166.00 g/mol , taking into account the higher mass of the two 13C atoms.
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Data Summary

The quantitative data for both the unlabeled and the 13C: labeled 2-Amino-4,6-
dichloropyrimidine are summarized in the table below for direct comparison.

2-Amino-4,6- 2-Amino-4,6-
Property ) c . Lo
dichloropyrimidine dichloropyrimidine-**C2
Molecular Formula CaHsCI2Ns[1][2][3][4][5] [*3C]2C2H3Cl2Ns
Molecular Weight ~163.99 g/mol [2][3][4][5] ~166.00 g/mol
Monoisotopic Mass 162.970403 u 164.977113 u

Experimental Protocols

The determination of the molecular weight of these compounds is typically achieved through
mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

o Sample Preparation: A dilute solution of the analyte (either the standard or the 13C: labeled
compound) is prepared in a suitable volatile solvent, such as acetonitrile or methanol.

« lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique, such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI), to minimize fragmentation and keep the molecular ion intact.

e Mass Analysis: The ionized molecules are then passed through a high-resolution mass
analyzer, like an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable
of measuring the mass-to-charge ratio (m/z) with high accuracy.

» Data Acquisition: The detector records the abundance of ions at each m/z value, generating
a mass spectrum. The peak corresponding to the molecular ion ([M+H]* in positive ion mode
or [M-H]~ in negative ion mode) is identified.

o Data Analysis: The precise molecular weight is determined from the m/z value of the
molecular ion peak. For the 13Cz labeled compound, the molecular ion peak will be shifted to
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a higher m/z value by approximately 2.0067 Da compared to the unlabeled compound,
confirming the successful incorporation of the two 13C isotopes.

Logical Relationship Visualization

The following diagram illustrates the relationship between the standard 2-Amino-4,6-
dichloropyrimidine and its *3Cz isotopologue through isotopic labeling.

Isotopic Labeling of 2-Amino-4,6-dichloropyrimidine

2-Amino-4,6-dichloropyrimidine
(CaHsCI2N3)
MW: ~163.99 g/mol

2 13C atoms

2-Amino-4,6-dichloropyrimidine-13C:
([*3C]2C2HsCIz2Ns)
MW: ~166.00 g/mol

Click to download full resolution via product page

Isotopic relationship diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-4,6-dichloropyrimidine-13C2 molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584103#2-amino-4-6-dichloropyrimidine-13c2-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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